Cas no 2580198-64-5 (6-{(benzyloxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid)

6-{(Benzyloxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid is a specialized heterocyclic compound featuring a fused thieno-thiopyran scaffold with a benzyloxycarbonyl-protected amino group and a carboxylic acid functionality. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both protected amine and carboxyl groups allows for selective derivatization, enhancing its utility in medicinal chemistry and drug discovery. The thieno-thiopyran core contributes to unique electronic and steric properties, potentially influencing binding interactions in biological systems. This compound is suited for research applications requiring precise molecular modifications.

6-{(benzyloxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid structure

2580198-64-5 structure

Product Name:6-{(benzyloxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid

CAS No:2580198-64-5

MF:C₁₆H₁₅NO₅S₂

MW:365.424001932144

CID:5659014

PubChem ID:165890109

Update Time:2025-10-14

6-{(benzyloxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-{[(benzyloxy)carbonyl]amino}-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid
- 2580198-64-5
- EN300-27722560
- 6-{(benzyloxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid
- Inchi： 1S/C16H15NO5S2/c18-14(19)12-11-7-4-8-24(21)15(11)23-13(12)17-16(20)22-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,17,20)(H,18,19)
- InChI Key： DDPFKDKUPUBBBW-UHFFFAOYSA-N
- SMILES： S1(C2=C(C(C(=O)O)=C(NC(=O)OCC3C=CC=CC=3)S2)CCC1)=O

Computed Properties

Exact Mass: 365.03916493g/mol
Monoisotopic Mass: 365.03916493g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 509
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 140Å²

6-{(benzyloxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid Pricemore >>

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Enamine	EN300-27722560-1g	6-{[(benzyloxy)carbonyl]amino}-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid	2580198-64-5		1g	$743.0	2023-09-10
Enamine	EN300-27722560-5g	6-{[(benzyloxy)carbonyl]amino}-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid	2580198-64-5		5g	$2152.0	2023-09-10
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Enamine	EN300-27722560-0.05g	6-{[(benzyloxy)carbonyl]amino}-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid	2580198-64-5	95.0%	0.05g	$624.0	2025-03-20
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